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Compound of Interest

Compound Name: 2-Propylheptanoic acid

CAS No.: 31080-39-4

Cat. No.: B1585002

Get Quote

Executive Summary
2-Propylheptanoic acid (2-PHA, CAS: 31080-39-4) represents a critical pivot point in the

structure-activity relationship (SAR) of branched-chain fatty acids (BCFAs). As a structural

homolog of the widely used antiepileptic Valproic Acid (VPA), 2-PHA and its longer-chain

analogues (e.g., Arundic Acid) have been developed to overcome the dose-limiting

hepatotoxicity and teratogenicity associated with VPA while targeting novel pathways such as

S100B modulation and Histone Deacetylase (HDAC) inhibition. This guide dissects the

chemical architecture, synthesis, and pharmacological divergence of this class.[1][2]

Chemical Architecture & SAR Analysis
The pharmacophore of this class is defined by an

-branched carboxylic acid. The biological activity is strictly governed by the total carbon count
and the symmetry of the alkyl chains at the

-position.
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The Homologous Series
The transition from VPA to 2-PHA involves the elongation of the main chain, breaking the

symmetry found in VPA.
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Structural Logic & Causality
Lipophilicity & BBB Penetration: 2-PHA (C10) is significantly more lipophilic than VPA (C8).

This enhances Blood-Brain Barrier (BBB) penetration but increases the risk of retention in

adipose tissue.
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Chirality: Unlike VPA, which is achiral due to symmetry (two propyl groups), 2-PHA is chiral.

The C2 position is attached to four different groups: Hydrogen, Carboxyl, Propyl, and Pentyl.

Implication: Biological activity is often stereoselective. For Arundic acid, the (R)-

enantiomer is the active neuroprotective agent, whereas the racemic mixture may show

reduced efficacy or increased off-target effects.

Teratogenicity vs. HDAC Inhibition: VPA-induced neural tube defects are linked to HDAC

inhibition.[6][7] Structural modification to longer chains (like Arundic Acid) eliminates HDAC

inhibitory activity at therapeutic doses, thereby removing teratogenic potential while retaining

neuroprotective properties via astrocyte modulation.

Therapeutic Mechanisms
Histone Deacetylase (HDAC) Inhibition
VPA is a Class I/IIa HDAC inhibitor. 2-PHA serves as a critical probe to determine the steric

limits of the HDAC catalytic pocket.

Mechanism: The carboxylic acid group coordinates with the Zinc ion (

) in the HDAC active site.

Steric Hindrance: As the chain length increases (Pentyl

Heptyl), the molecule may no longer fit into the narrow hydrophobic channel of the HDAC
enzyme. This explains why longer analogues like Arundic acid lack HDAC activity and
associated teratogenicity.

Astrocyte Modulation (S100B Inhibition)
Arundic acid (a close 2-PHA analogue) operates via a distinct mechanism unshared by VPA.

Target: S100B, a calcium-binding protein produced by astrocytes.[3]

Action: In acute ischemic stroke, astrocytes overproduce S100B, leading to

neuroinflammation and delayed neuronal death. Arundic acid inhibits S100B synthesis,

preventing the expansion of the infarct area.[3]
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Pathway Visualization
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Figure 1: Pharmacological divergence of branched fatty acids. Note the shift from HDAC-driven

toxicity (VPA) to S100B-driven neuroprotection (Arundic Acid).

Experimental Protocol: Synthesis of 2-
Propylheptanoic Acid
Methodology: Malonic Ester Synthesis.[8] Rationale: This route allows for the precise

sequential introduction of alkyl groups at the

-carbon, ensuring the correct branching structure.

Reagents & Equipment
Precursors: Diethyl malonate, 1-Bromopropane, 1-Bromopentane.

Base: Sodium Ethoxide (NaOEt) (prepared in situ from Sodium metal and absolute Ethanol).

Solvents: Absolute Ethanol, Diethyl Ether (for extraction).

Hydrolysis: Potassium Hydroxide (KOH) (50% aq).
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Equipment: 3-neck round bottom flask, reflux condenser, dropping funnel, inert gas

(Argon/Nitrogen) line.

Step-by-Step Protocol
Step 1: First Alkylation (Introduction of Propyl Group)

Dissolve Sodium metal (1.1 eq) in absolute Ethanol under Argon to generate NaOEt.

Add Diethyl malonate (1.0 eq) dropwise at room temperature. Stir for 30 min to form the

enolate.

Add 1-Bromopropane (1.1 eq) dropwise.

Reflux for 4 hours. Monitor by TLC.

Result: Diethyl propylmalonate.

Step 2: Second Alkylation (Introduction of Pentyl Group)

To a fresh solution of NaOEt (1.1 eq) in Ethanol, add the Diethyl propylmalonate (from Step

1).

Stir for 30 min.

Add 1-Bromopentane (1.1 eq) dropwise.

Reflux for 6-8 hours until reaction completion.

Result: Diethyl 2-pentyl-2-propylmalonate.

Step 3: Hydrolysis & Decarboxylation

Hydrolysis: Add 50% aqueous KOH (excess) to the diester. Reflux for 4 hours to saponify

esters to the dicarboxylate salt.

Acidify with concentrated HCl (pH < 1) to precipitate the dicarboxylic acid (2-pentyl-2-

propylmalonic acid).
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Decarboxylation: Heat the neat dicarboxylic acid to 160-180°C in an oil bath.

will evolve. Continue heating until gas evolution ceases.

Purification: Distill the resulting oil under reduced pressure (vacuum distillation).

Final Product:2-Propylheptanoic Acid.[9][10][11]

Synthesis Workflow Diagram
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Figure 2: Sequential alkylation strategy for the synthesis of asymmetric alpha-branched fatty

acids.

Comparative Data Analysis
The following table contrasts the physicochemical and toxicological profiles of 2-PHA against its

parent and derivatives.

Property Valproic Acid (VPA)
2-Propylheptanoic
Acid

Arundic Acid

Formula

Molecular Weight 144.21 g/mol 172.27 g/mol 186.29 g/mol

LogP (Lipophilicity) 2.75 ~3.8 - 4.1 ~4.5

HDAC Inhibition
Potent (

~0.4 mM)
Weak / Inactive Inactive

Teratogenicity
High (Neural Tube

Defects)
Low / Negligible Negligible

Primary Indication Epilepsy, Bipolar Research Probe Acute Ischemic Stroke
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Data Interpretation: The increase in LogP from VPA to 2-PHA (approx +1.3 units) significantly

alters biodistribution. While VPA requires high doses (mM plasma concentrations) for HDAC

inhibition, the higher lipophilicity of 2-PHA allows for better brain uptake but also increases non-

specific binding. The loss of HDAC inhibition in C10/C11 analogues correlates directly with the

loss of teratogenicity, validating the "HDAC-Teratogen" hypothesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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